Cas no 1801143-16-7 (5-iodothieno[2,3-d]pyriMidin-4-ol)

• Product Name: 5-iodothieno[2,3-d]pyriMidin-4-ol
• CAS No: 1801143-16-7
• MF: C₆H₃IN₂OS
• MW: 278.07
• MDL: MFCD26127327
• CID: 5346865
• PubChem ID: 72698354
• Update Time: 2025-06-11

5-iodothieno[2,3-d]pyriMidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-iodothieno[2,3-d]pyriMidin-4-ol
• F89196
• 5-Iodothieno[2,3-d]pyrimidin-4(3H)-one
• 1801143-16-7

• MDL： MFCD26127327
• Inchi： 1S/C6H3IN2OS/c7-3-1-11-6-4(3)5(10)8-2-9-6/h1-2H,(H,8,9,10)
• InChI Key： CLFXVVSXCMXBAH-UHFFFAOYSA-N
• SMILES： C1=NC(=O)C2C(I)=CSC=2N1

Computed Properties

• Exact Mass: 277.90108g/mol
• Monoisotopic Mass: 277.90108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-iodothieno[2,3-d]pyriMidin-4-ol

5-Iodothieno[2,3-d]pyrimidin-4-ol (CAS No. 1801143-16-7): A Promising Compound in Medicinal Chemistry

5-Iodothieno[2,3-d]pyrimidin-4-ol (CAS No. 1801143-16-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The 5-iodothieno[2,3-d]pyrimidin-4-ol molecule is characterized by a thienopyrimidine core with an iodine substituent at the 5-position. The iodine atom plays a crucial role in modulating the compound's biological activity and pharmacokinetic properties. Recent studies have highlighted the importance of iodine-containing compounds in drug discovery, as they can improve the lipophilicity and metabolic stability of drug candidates.

In terms of its chemical structure, 5-iodothieno[2,3-d]pyrimidin-4-ol consists of a fused ring system comprising a thiophene ring and a pyrimidine ring. The thiophene ring contributes to the compound's electronic properties and aromaticity, while the pyrimidine ring provides a platform for various functional groups that can be tailored for specific biological targets. The presence of the hydroxyl group at the 4-position further enhances the compound's reactivity and solubility.

5-Iodothieno[2,3-d]pyrimidin-4-ol has been extensively studied for its potential as an antiviral agent. Research has shown that this compound exhibits potent inhibitory activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve interference with viral replication processes, making it a promising candidate for the development of new antiviral therapies.

Beyond its antiviral properties, 5-iodothieno[2,3-d]pyrimidin-4-ol has also demonstrated significant anticancer activity. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The selective cytotoxicity observed in these studies suggests that 5-iodothieno[2,3-d]pyrimidin-4-ol may have potential as a targeted cancer therapy.

The anti-inflammatory properties of 5-iodothieno[2,3-d]pyrimidin-4-ol have also been investigated. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting key pro-inflammatory cytokines and signaling pathways.

The pharmacokinetic profile of 5-iodothieno[2,3-d]pyrimidin-4-ol is another important aspect of its evaluation as a potential therapeutic agent. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity facilitates cellular uptake and tissue distribution, while its metabolic stability ensures prolonged therapeutic effects.

In addition to its biological activities, the synthetic accessibility of 5-iodothieno[2,3-d]pyrimidin-4-ol is an important consideration for drug development. Several synthetic routes have been reported for the preparation of this compound, including multistep synthesis involving coupling reactions and cyclization steps. These methods provide chemists with flexible strategies to optimize the synthesis process and scale up production for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-iodothieno[2,3-d]pyrimidin-4-ol in various therapeutic applications. Early-phase trials have shown promising results, with good tolerability and dose-dependent responses observed in patients. These findings underscore the potential of this compound to address unmet medical needs in areas such as viral infections and cancer.

In conclusion, 5-Iodothieno[2,3-d]pyrimidin-4-ol (CAS No. 1801143-16-7) represents a promising lead compound in medicinal chemistry with diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its development as a novel therapeutic agent in various medical fields.